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Compound of Interest

Compound Name: 6-Methoxy-2-hexanone

Cat. No.: B8764021

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight of 6-Methoxy-2-
hexanone, a key parameter in chemical synthesis, analytical characterization, and various
research applications. This document outlines the compound's fundamental properties, the
methodology for molecular weight determination, and a visual representation of the calculation
process.

Chemical Identity and Properties

6-Methoxy-2-hexanone is an organic compound with the chemical formula C7H1402.[1][2][3] It
is structurally characterized by a hexanone backbone with a methoxy group at the sixth carbon
position. A comprehensive summary of its key chemical identifiers and properties is presented
in Table 1.

Property Value Source
Molecular Formula C7H1402 PubChem[1][2]
IUPAC Name 6-methoxyhexan-2-one PubChem|[2]
CAS Number 29006-00-6 ChemicalBook[4]
Molecular Weight 130.18 g/mol PubChem][2]
Monoisotopic Mass 130.09938 Da PubChem[1]
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Molecular Weight Calculation

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The molecular formula of 6-Methoxy-2-hexanone, C7H1402, indicates that
each molecule is composed of 7 carbon atoms, 14 hydrogen atoms, and 2 oxygen atoms.

The calculation employs the standard atomic weights of these elements as recommended by
the International Union of Pure and Applied Chemistry (IUPAC). For this calculation, the
conventional atomic weights are used:

e Carbon (C): 12.011 u

e Hydrogen (H): 1.008 u[2]

¢ Oxygen (0): 15.999 u[3][5]

The molecular weight (MW) is calculated as follows:

MW = (Number of C atoms x Atomic weight of C) + (Number of H atoms x Atomic weight of H)
+ (Number of O atoms x Atomic weight of O) MW = (7 x 12.011) + (14 x 1.008) + (2 x 15.999)
MW = 84.077 + 14.112 + 31.998 MW = 130.187 g/mol

This calculated value is consistent with the published molecular weight of 130.18 g/mol .[2][3]

Experimental Determination of Molecular Weight

While the molecular weight can be accurately calculated from the molecular formula, it is often
confirmed experimentally using techniques such as mass spectrometry. In mass spectrometry,
the molecule is ionized, and the mass-to-charge ratio (m/z) of the resulting ions is measured.
This technique provides a precise determination of the molecular mass and can also yield the
monoisotopic mass, which is the mass of the molecule calculated using the mass of the most
abundant isotope of each element.

Logical Workflow for Molecular Weight Calculation

The following diagram illustrates the logical process of calculating the molecular weight of 6-
Methoxy-2-hexanone from its molecular formula and the standard atomic weights of its
constituent elements.
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Caption: Molecular weight calculation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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